6-Bromo-7-fluoroisoquinoline

• IUPAC Name: 6-bromo-7-fluoroisoquinoline
• InChI: InChI=1S/C9H5BrFN/c10-8-3-6-1-2-12-5-7(6)4-9(8)11/h1-5H
• InChI Key: SEHPXAKLMRODLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=CC(=C(C=C21)Br)F
• Molecular Formula: C9H5BrFN
• Molecular Weight: 226.04 g/mol
• CAS RN: 1258833-80-5

Description

6-Bromo-7-fluoroisoquinoline is a chemical compound with the molecular formula C9H5BrFN and a molecular weight of 226.05. It is a solid substance that should be stored in a dry room at normal temperature.

Synthesis Analysis

The synthesis of 6-Bromo-7-fluoroisoquinoline involves modern synthetic methodologies that have been greatly developed over the past decade. These approaches include the direct introduction of fluorine onto the isoquinoline ring, the construction of a fused pyridine ring via cyclization of a precursor bearing a pre-fluorinated benzene ring, and the simultaneous installation of an isoquinoline framework and a fluorine substituent.

Molecular Structure Analysis

The molecular structure of 6-Bromo-7-fluoroisoquinoline is characterized by a nitrogen-containing heteroaromatic and benzene-ring-fused system. The InChI code for this compound is 1S/C9H5BrFN/c10-8-3-7-5-12-2-1-6(7)4-9(8)11/h1-5H.

Physical And Chemical Properties Analysis

6-Bromo-7-fluoroisoquinoline has a density of 1.6±0.1 g/cm3 and a boiling point of 311.8±22.0 °C at 760 mmHg. It is a solid substance that should be stored in a dry room at normal temperature.

Scientific Research Applications

Synthesis and Antibacterial Properties

6-Bromo-7-fluoroisoquinoline derivatives have been extensively studied for their antibacterial properties. The palladium-catalyzed cross-coupling reaction involving these compounds has led to the discovery of novel quinolones with excellent Gram-positive activity against bacteria such as Staphylococcus aureus and Streptococcus pneumoniae, as well as significant Gram-negative activity. Notably, these compounds demonstrated higher activity against various organisms, including anaerobes and common respiratory pathogens, compared to established antibiotics such as levofloxacin and ciprofloxacin. These findings indicate the potential of 6-Bromo-7-fluoroisoquinoline derivatives in the development of new antibacterial agents (Hayashi et al., 2002).

Anticancer Potential

Research has also highlighted the anticancer potential of certain quinoline derivatives. For instance, 6-Bromo-5-nitroquinoline exhibited pronounced antiproliferative activity against cancer cell lines such as rat glioblastoma, human cervical cancer cells, and human adenocarcinoma. This compound's ability to induce apoptosis in cancer cells underscores its significance in the search for new anticancer drugs (Kul Köprülü et al., 2018).

Photolabile Protecting Group in Biological Applications

6-Bromo-7-fluoroisoquinoline derivatives have found applications in the field of photochemistry as well. The synthesis of 8-bromo-7-hydroxyquinoline, a photolabile protecting group for carboxylic acids, has shown greater single-photon quantum efficiency and sensitivity to multiphoton-induced photolysis compared to other photolabile groups. This makes it valuable in caging biological messengers for in vivo studies (Fedoryak & Dore, 2002).

Safety and Hazards

The safety information for 6-Bromo-7-fluoroisoquinoline includes a GHS07 pictogram and a warning signal word. The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P305+P351+P338.

Future Directions

Fluorinated isoquinolines, such as 6-Bromo-7-fluoroisoquinoline, have attracted widespread attention as important components of pharmaceuticals and materials due to their unique characteristics such as biological activities and light-emitting properties. Therefore, future research directions may include further exploration of these properties and the development of new synthetic methodologies.

Mechanism of Action

Target of Action

6-Bromo-7-fluoroisoquinoline is a fluorinated isoquinoline that has been shown to have significant biological activities . The primary target of this compound is 11β-Hydroxydehydrogenase 1 (11β-HSD1) , which catalyzes the transformation of cortisone to cortisol . This enzyme plays a crucial role in the regulation of the glucocorticoid hormone balance in tissues, and its inhibition is a potential therapeutic strategy for the treatment of metabolic disorders such as diabetes .

Mode of Action

It is known that the compound interacts with its target, 11β-hsd1, inhibiting its activity . This inhibition prevents the conversion of cortisone to cortisol, thereby reducing the levels of active glucocorticoids in tissues .

Biochemical Pathways

The inhibition of 11β-HSD1 by 6-Bromo-7-fluoroisoquinoline affects the glucocorticoid pathway . Glucocorticoids are involved in a wide range of physiological processes, including the regulation of metabolism, immune response, and stress response . By reducing the levels of active glucocorticoids, 6-Bromo-7-fluoroisoquinoline can potentially modulate these processes .

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is bbb permeant . These properties suggest that the compound has good bioavailability .

Result of Action

The inhibition of 11β-HSD1 by 6-Bromo-7-fluoroisoquinoline leads to a reduction in the levels of active glucocorticoids in tissues . This can potentially modulate various physiological processes regulated by glucocorticoids, including metabolism, immune response, and stress response .

Action Environment

The action of 6-Bromo-7-fluoroisoquinoline can be influenced by various environmental factors. For instance, the compound’s stability and efficacy can be affected by temperature, as it is recommended to be stored in a dry room at normal temperature . Furthermore, the compound’s action can potentially be modulated by factors such as pH and the presence of other substances in the environment . More research is needed to fully understand these influences .